Cas no 761352-88-9 (Ethanol,2-[(5-ethyl-2-benzothiazolyl)amino]-)

• Product Name: Ethanol,2-[(5-ethyl-2-benzothiazolyl)amino]-
• CAS No: 761352-88-9
• MF: C₁₁H₁₄N₂OS
• MW: 222.306661128998
• CID: 550041
• PubChem ID: 12891932
• Update Time: 2025-04-19

Ethanol,2-[(5-ethyl-2-benzothiazolyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Ethanol,2-[(5-ethyl-2-benzothiazolyl)amino]-
• Ethanol, 2-[(5-ethyl-2-benzothiazolyl)amino]- (9CI)
• 2-[(5-Ethyl-1,3-benzothiazol-2-yl)amino]ethanol
• 761352-88-9

• Inchi： 1S/C11H14N2OS/c1-2-8-3-4-10-9(7-8)13-11(15-10)12-5-6-14/h3-4,7,14H,2,5-6H2,1H3,(H,12,13)
• InChI Key： XTQXNBBCQIQHSQ-UHFFFAOYSA-N
• SMILES： S1C(=NC2C=C(C=CC1=2)CC)NCCO

Computed Properties

• Exact Mass: 222.08268425g/mol
• Monoisotopic Mass: 222.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 73.4Ų